Cas no 1105213-00-0 (N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
• CAS No: 1105213-00-0
• MF: C₂₄H₂₅N₅O₃
• MW: 431.487004995346
• CID: 6317175
• PubChem ID: 44059753
• Update Time: 2025-06-20

N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
• F5527-0181
• VU0646176-1
• 1105213-00-0
• N-(4-carbamoylphenyl)-1-(6-(4-methoxyphenyl)pyridazin-3-yl)piperidine-3-carboxamide
• AKOS024512134

• Inchi： 1S/C24H25N5O3/c1-32-20-10-6-16(7-11-20)21-12-13-22(28-27-21)29-14-2-3-18(15-29)24(31)26-19-8-4-17(5-9-19)23(25)30/h4-13,18H,2-3,14-15H2,1H3,(H2,25,30)(H,26,31)
• InChI Key： HHJMPZJVKQXOIK-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(C3C=CC(=CC=3)OC)N=N2)CCC1)NC1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 431.19573968g/mol
• Monoisotopic Mass: 431.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide

Introduction to N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide (CAS No. 1105213-00-0)

N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide, with the CAS number 1105213-00-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyridazines, which are characterized by their six-membered ring containing two nitrogen atoms. The unique structural features of this compound, including the presence of a piperidine ring and a carbamoyl group, make it an intriguing candidate for various biological studies.

The chemical structure of N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide can be broken down into several key components. The piperidine ring, a six-membered cyclic amine, is a common motif in many biologically active compounds due to its ability to modulate protein-protein interactions and enzyme activities. The carbamoyl group, attached to the phenyl ring, adds polarity and hydrogen bonding capabilities, which can influence the compound's solubility and binding properties. Additionally, the methoxy-substituted phenyl ring attached to the pyridazine moiety enhances the lipophilicity and aromatic character of the molecule, contributing to its overall pharmacological profile.

Recent research has focused on the biological activities of N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide could be developed into a new class of non-opioid analgesics with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating the anticancer potential of N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide in both in vitro and in vivo models.

The pharmacokinetic properties of N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl) piperidine-3-carboxamide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which is crucial for its potential development as an oral therapeutic agent. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, N-(4-carbamoylphenyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl)piperidine-3-carboxamide (CAS No. 1105213-00-0) represents a promising lead compound with diverse biological activities. Its anti-inflammatory, analgesic, and anticancer properties make it an attractive candidate for further drug development. Ongoing research aims to optimize its structure for enhanced potency and selectivity, as well as to explore its potential clinical applications in treating various diseases. As new findings continue to emerge, this compound is likely to play an increasingly important role in the field of medicinal chemistry.